BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Fluorophenethyl alcohol chemical properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Fluorophenethyl alcohol
CAS No.: 50919-06-7
Cat. No.: B031086

Get Quote

Technical Profile: 2-Fluorophenethyl Alcohol

CAS: 50919-06-7 | Formula: CsHoFO | M.W.: 140.16 g/mol [1][2]

Executive Summary

2-Fluorophenethyl alcohol (2-FPEA) is a critical fluorinated building block in medicinal
chemistry and organic synthesis.[2] Structurally defined by a benzene ring substituted with a
fluorine atom at the ortho position and an ethyl alcohol chain, it serves as a bioisostere for
phenethyl alcohol. The introduction of the fluorine atom confers unique physicochemical
properties—specifically increased lipophilicity and metabolic stability—without significantly
altering the steric bulk of the molecule. This guide details the physicochemical profile, synthesis
protocols, and pharmaceutical utility of 2-FPEA, designed for researchers optimizing lead
compounds or synthesizing fluorinated analogs.

Chemical Identity & Physical Properties

2-FPEA presents as a colorless to light yellow liquid.[2] Its physical constants differ from the
non-fluorinated parent compound primarily due to the electronegativity of the fluorine atom,
which influences dipole moments and intermolecular hydrogen bonding.
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Table 1: Physicochemical Specifications

Property Value Source/Condition
CAS Number 50919-06-7 Registry

IUPAC Name 2-(2-Fluorophenyl)ethanol Official

Molecular Weight 140.16 g/mol Calculated

Boiling Point 72 °C @ 1 mmHg [1]
Boiling Point ~137 °C @ 20 mmHg (Est.) [2]
Density 1.13 g/mL @ 20 °C[2]
Refractive Index 151 (2]

B Soluble in EtOH, Et20, DCM; )
Solubility ] ) Experimental
Slightly soluble in water

Flash Point 98 °C Closed Cup

Synthesis Protocols
Selection of Synthetic Route

Two primary routes exist for the synthesis of 2-FPEA. The choice depends on available starting
materials and scale.

* Route A (Laboratory Standard): Reduction of 2-fluorophenylacetic acid. This is preferred for
gram-scale synthesis due to the stability of the solid acid precursor and mild reaction
conditions.

e Route B (Industrial/Scale-up): Grignard reaction of 2-fluorobromobenzene with ethylene
oxide. This route is atom-economical but requires handling gaseous ethylene oxide.

Detailed Protocol: Reduction of 2-Fluorophenylacetic
Acid
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Objective: Synthesize 2-FPEA via hydride reduction. Precursor: 2-Fluorophenylacetic acid
(CAS: 451-82-1).

Reagents:

Lithium Aluminum Hydride (LiAlH4) (1.0 M in THF)
Anhydrous Tetrahydrofuran (THF)[3]
Sodium Sulfate (Naz2S0a)

2-Fluorophenylacetic acid[4]

Step-by-Step Methodology:

Setup: Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and addition
funnel. Purge with Nitrogen (N2).

Solvation: Dissolve 2-fluorophenylacetic acid (10.0 mmol) in anhydrous THF (20 mL). Cool
the solution to 0 °C using an ice bath.

Reduction: Cautiously add LiAlH4 solution (15.0 mmol, 1.5 eq) dropwise via the addition
funnel over 20 minutes. Note: Gas evolution (Hz2) will occur.

Reflux: Once addition is complete, remove the ice bath and warm to room temperature. Heat
to reflux (66 °C) for 3 hours to ensure complete reduction of the carboxylate.

Quench (Fieser Method): Cool to 0 °C. Carefully add:
o 0.6 mL Water

o 0.6 mL 15% NaOH solution

o 1.8 mL Water

Workup: Stir until a granular white precipitate forms (aluminum salts). Filter through a Celite
pad. Wash the pad with diethyl ether.
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o Purification: Dry the combined organic filtrate over anhydrous Na=SOa. Concentrate under

reduced pressure. Purify the residue via vacuum distillation (bp 72 °C @ 1 mmHg) or flash
chromatography (Hexanes/EtOAc).

Synthesis Workflow Diagram

Precursor:
2-Fluorobromobenzene

Route B (Ind)

Precursor: Grignard Formation
2-Fluorophenylacetic Acid (Mg / Et20)
Route A (Lab)
Reduction Alkylation
(LiAIH4 / THF, Reflux) (+ Ethylene Oxide)

N/

Quench & Workup
(Fieser Method / Acid Hydrolysis)

l

Target:

2-Fluorophenethyl Alcohol

Click to download full resolution via product page

Figure 1: Dual synthetic pathways for 2-Fluorophenethyl alcohol. Route A is preferred for
laboratory safety and ease of handling.

Reactivity & Pharmaceutical Applications[3][7]
The "Fluorine Effect” in Drug Design
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The ortho-fluorine substitution in 2-FPEA is not merely decorative; it serves specific medicinal
chemistry functions:

» Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-
H bond. Placing fluorine at the ortho position blocks metabolic hydroxylation at this site, a
common clearance pathway for phenethyl scaffolds mediated by Cytochrome P450 enzymes

[3].

o Conformational Bias: The gauche effect and electronic repulsion between the fluorine lone
pairs and the oxygen atom can lock the ethyl side chain into specific conformations,
potentially improving binding affinity to target receptors.

 Acidity Modulation: The electron-withdrawing nature of fluorine (inductive effect, -I) slightly
increases the acidity of the alcohol proton compared to the non-fluorinated analog, altering
hydrogen bond donor capability.

Functionalization Pathways

2-FPEA serves as a versatile intermediate.[2] The hydroxyl group allows for conversion into
leaving groups (halides, tosylates) for nucleophilic substitution, or oxidation to carbonyls.
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Figure 2: Functionalization tree demonstrating the versatility of 2-FPEA as a divergent
intermediate.
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Analytical Characterization

Verification of the 2-fluoro isomer requires specific attention to the splitting patterns in Proton
NMR caused by Hydrogen-Fluorine (

H-
F) coupling.
Expected

H NMR Data (CDCls, 400 MHz):

o Aromatic Region (7.0 — 7.4 ppm): 4H, multiplet. The symmetry is broken by the ortho-F.
Expect complex splitting due to

coupling (typically 7—10 Hz for ortho).

o Hydroxymethyl (-CH2-OH) (~3.85 ppm): 2H, triplet (
Hz).

e Benzylic (-CHz-Ar) (~2.95 ppm): 2H, triplet (

Hz). Note: This signal may show slight broadening or additional fine splitting due to long-
range coupling with the ortho-F.

e Hydroxyl (-OH) (~1.8 ppm): Broad singlet, shift is concentration-dependent.
IR Spectrum:
e O-H Stretch: Broad band at 3300-3400 cm~1.

e C-F Stretch: Strong band in the fingerprint region, typically 1000-1200 cm~1.

Safety & Handling (SDS Summary)

Signal Word: Warning Hazard Statements:

e H302: Harmful if swallowed.[5]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://dept.harpercollege.edu/chemistry/sds/CHM204and205/sec-phenethyl%20alcohol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.[5]

Handling Protocols:

o PPE: Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place. Keep container tightly closed.

» Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless intended for
reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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